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Compound of Interest

Compound Name: N-Acetyl-2-cyclopentyl-d-glycine

CAS No.: 2521-85-9

Cat. No.: B3119607

Get Quote

Executive Summary
N-Acetyl-2-cyclopentyl-d-glycine represents a pivotal "head group" motif in the structure-

activity relationship (SAR) of N-acyl amino acid inhibitors of GlyT2. While the endogenous

ligand for GlyT2 is glycine, the transporter's pharmacological blockade is a validated strategy

for treating neuropathic pain.[1][2][3][4]

Research indicates that while simple N-acetylated amino acids often lack the lipophilicity

required for potent allosteric inhibition, the cyclopentyl-glycine core—specifically in the D-

configuration—confers unique selectivity and metabolic stability when conjugated to lipid tails

(e.g., oleoyl or arachidonyl chains). This guide dissects the molecule's role as a steric probe for

the GlyT2 extracellular allosteric site and its utility in designing non-opioid analgesics.[5]

Molecular Architecture & Physicochemical Profile
Chemical Structure Analysis
The molecule consists of a glycine backbone modified at two critical positions:
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-Carbon Substitution: A cyclopentyl ring replaces an

-hydrogen. This bulky, aliphatic ring introduces steric constraints that differentiate it from the
endogenous substrate (glycine).

N-Terminus Acetylation: The amine is capped with an acetyl group, neutralizing the positive

charge found on free amino acids and preventing transport.

Stereochemistry: The D-configuration (R-configuration) is critical. GlyT2 inhibitors often favor

D-amino acid head groups to evade rapid metabolic degradation and enhance binding

affinity in the chiral allosteric pocket.

Property Specification

IUPAC Name (2R)-2-acetamido-2-cyclopentylacetic acid

Molecular Formula

C

H

NO

Stereochemistry D-isomer (R-configuration)

Role
Pharmacophore / Structural Probe / Building

Block

Target Selectivity
GlyT2 (High selectivity in lipidated forms) vs.

GlyT1

The "Head Group" Hypothesis
In the design of GlyT2 inhibitors (e.g., by the Vandenberg and Mostyn groups), the inhibitor is

modeled as two distinct domains:

The Lipid Tail: (e.g., Oleoyl, Arachidonyl) Anchors the molecule in the cell membrane or a

hydrophobic crevice of the transporter.

The Head Group: (e.g., N-Acetyl-2-cyclopentyl-d-glycine) Projects into the extracellular

allosteric site, interacting with residues in Transmembrane domains (TM) 5, 7, and 8, and
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Extracellular Loop 4 (EL4).

Key Insight: N-Acetyl-2-cyclopentyl-d-glycine lacks the lipid tail. Therefore, it serves as a

low-affinity probe to test the steric tolerance of the head-group pocket without the confounding

variable of membrane partitioning.

Interaction Dynamics with GlyT2
Mechanism of Action: Allosteric vs. Orthosteric
GlyT2 is an electrogenic symporter (3Na

/1Cl

/1Gly).

Substrate (Glycine): Binds to the orthosteric site (S1) deep within the transporter core.

N-Acetyl-2-cyclopentyl-d-glycine: Due to the bulky cyclopentyl group and N-acetylation,

this molecule cannot be transported. It acts as a non-transportable inhibitor or allosteric

modulator.

Binding Site Topology
The cyclopentyl group probes the "vestibule" of the transporter.

Steric Clash: The GlyT2 orthosteric site is highly restrictive, generally rejecting

-substituted amino acids (unlike GlyT1, which accepts sarcosine). The cyclopentyl group
prevents the molecule from entering the S1 site, forcing it to bind at the extracellular S2
allosteric site.

D-Isomer Preference: The D-configuration of the cyclopentyl-glycine head group has been

shown in lipid-conjugate studies (e.g., Oleoyl-D-Cyclopentylglycine) to maintain or enhance

potency compared to L-isomers, while significantly improving resistance to peptidases.

Selectivity Profile (GlyT2 vs. GlyT1)
GlyT1: Tolerates N-methylation (Sarcosine) and some
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-substitutions.

GlyT2: Strictly requires unsubstituted glycine for transport.

Interaction: The N-acetyl-2-cyclopentyl-d-glycine core provides selectivity for GlyT2 over

GlyT1 when part of a larger scaffold. The cyclopentyl ring occupies a hydrophobic sub-

pocket present in the GlyT2 allosteric site that is absent or sterically occluded in GlyT1.

Visualization: The Lipid-Allosteric Inhibition Model
The following diagram illustrates how the N-Acetyl-2-cyclopentyl-d-glycine moiety fits into the

broader mechanism of GlyT2 inhibition, serving as the polar "Head" of potent lipid inhibitors.

Inhibition Mechanism
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Caption: The "Head Group" (N-Acetyl-2-cyclopentyl-d-glycine) requires a Lipid Tail to anchor

effectively in the S2 allosteric site of GlyT2.

Experimental Protocols
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To validate the interaction of N-Acetyl-2-cyclopentyl-d-glycine (and its lipidated analogs) with

GlyT2, the following [3H]-Glycine Uptake Assay is the industry standard.

Protocol: [3H]-Glycine Uptake Inhibition
Objective: Determine the IC

of the compound against human GlyT2 expressed in CHO or COS-7 cells.

Cell Preparation:

Transfect COS-7 cells with human GlyT2 (hGlyT2) cDNA.

Plate cells in 96-well plates at

cells/well. Incubate for 24 hours.

Buffer Equilibration:

Remove culture medium.

Wash cells twice with HBS (HEPES Buffered Saline): 137 mM NaCl, 2.7 mM KCl, 2 mM

MgCl

, 1.8 mM CaCl

, 10 mM HEPES (pH 7.4).

Compound Incubation:

Prepare serial dilutions of N-Acetyl-2-cyclopentyl-d-glycine (range: 10 nM to 100

M).

Control: Use ALX-1393 (positive control) and Vehicle (DMSO).

Incubate cells with compound in HBS for 10 minutes at 37°C.

Transport Initiation:
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Add substrate solution: [3H]-Glycine (final concentration 10

M, specific activity ~50 Ci/mmol).

Incubate for 6–10 minutes (linear uptake phase).

Termination & Lysis:

Rapidly aspirate solution.

Wash cells

with ice-cold HBS.

Lyse cells with 0.1 M NaOH or Scintillation fluid.

Quantification:

Measure radioactivity using a Liquid Scintillation Counter.

Calculate % Inhibition relative to vehicle control.

Data Interpretation
High IC

(> 10

M): Indicates the N-acetyl group is insufficient for binding; confirms the necessity of a lipid tail
(Lipid-Anchor Hypothesis).

Low IC

(< 1

M): Suggests the cyclopentyl group has a specific high-affinity interaction with the
extracellular loops.

Therapeutic Potential & Challenges[1]
Analgesic Utility
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Inhibitors containing the N-acyl-cyclopentyl-glycine scaffold have shown promise in reversing

allodynia in neuropathic pain models (e.g., Partial Sciatic Nerve Ligation).

Mechanism: By inhibiting GlyT2, extracellular glycine levels increase in the dorsal horn of the

spinal cord.[2]

Effect: Potentiation of strychnine-sensitive Glycine Receptors (GlyRs), restoring inhibitory

tone in pain pathways.

Metabolic Stability (D- vs L-)
The D-configuration of N-Acetyl-2-cyclopentyl-d-glycine is crucial.

L-isomers: Rapidly degraded by endogenous acylases and peptidases in plasma.

D-isomers: Highly resistant to hydrolysis, significantly extending the half-life (

) and duration of analgesic action in vivo.

Toxicity Risks
Irreversibility: Some high-affinity GlyT2 inhibitors (e.g., ORG-25543) cause motor side effects

(tremors) due to irreversible binding and slow dissociation.[4]

Reversibility: Lipid-amino acid conjugates (like those based on the cyclopentyl-glycine

scaffold) often display reversible kinetics, offering a safer therapeutic window with fewer

motor side effects.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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